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Compound of Interest

Compound Name: Dibutyl adipate

Cat. No.: B094505 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals

comparing the performance of Dibutyl Adipate (DBA) against other key adipate esters: Dioctyl

Adipate (DOA), Diisononyl Adipate (DINA), and Diethylhexyl Adipate (DEHA). This report

synthesizes available data on their plasticizing efficiency, migration resistance, low-temperature

flexibility, and toxicological profiles, supported by detailed experimental methodologies.

Adipate esters have emerged as prominent, safer alternatives to traditional phthalate

plasticizers in a multitude of applications, including medical devices, food packaging, and

pharmaceutical excipients. Their favorable toxicological profiles and versatile performance

characteristics have driven their adoption. This guide provides a data-driven comparison of four

key adipate esters to aid in material selection and formulation development.

Key Performance Indicators: A Comparative
Analysis
The selection of an appropriate plasticizer is contingent on a nuanced understanding of its

performance attributes. The following tables summarize the available quantitative data for

Dibutyl Adipate and its common alternatives. It is important to note that a direct,

comprehensive comparative study with uniform testing conditions across all four esters is not

readily available in the public domain. The data presented here is a synthesis of findings from

various sources.
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Plasticizing efficiency is a measure of a plasticizer's ability to increase the flexibility and reduce

the hardness of a polymer. Key metrics include Shore A hardness, tensile strength, and

elongation at break. Generally, adipates are recognized for their high plasticizing efficiency.[1]

Property
Dibutyl Adipate

(DBA)

Dioctyl Adipate

(DOA)

Diisononyl

Adipate (DINA)

Diethylhexyl

Adipate (DEHA)

Shore A

Hardness

Data not

available
63[2]

Data not

available

Data not

available

Tensile Strength

(MPa)

Data not

available
17.8[3]

Data not

available
19.2[4]

Elongation at

Break (%)

Data not

available
418[3]

Data not

available
318.1[4]

Note: The data for DOA and DEHA were obtained from different studies and may not be directly

comparable due to variations in formulation and testing conditions.

Low-Temperature Flexibility
Low-temperature flexibility is a critical parameter for applications in cold environments. The

brittle point is the temperature at which a plastic becomes brittle and is susceptible to fracture

upon impact. Adipate plasticizers are known to impart excellent low-temperature performance

to PVC.[5]

Property
Dibutyl Adipate

(DBA)

Dioctyl Adipate

(DOA)

Diisononyl

Adipate (DINA)

Diethylhexyl

Adipate (DEHA)

Brittle Point (°C)
Data not

available
-

Better cold

resistance than

DOA

Data not

available

Note: While specific brittle point data is limited, qualitative comparisons suggest DINA offers

superior low-temperature performance over DOA.
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Migration resistance refers to a plasticizer's ability to remain within the polymer matrix and not

leach out into the surrounding environment. This is a crucial factor for food contact and medical

applications. Volatile loss, as measured by ASTM D1203, is a key indicator of migration.

Property
Dibutyl Adipate

(DBA)

Dioctyl Adipate

(DOA)

Diisononyl

Adipate (DINA)

Diethylhexyl

Adipate (DEHA)

Volatile Loss (%)
Data not

available

More volatile

than DINA

Lower volatility

than DOA

Data not

available

Migration into

Food Simulants

Data not

available

Data not

available

Data not

available

Loss of 54.7%

(w/w) from PVC

film into halawa

tehineh[6]

Note: The migration of DEHA can be significant in fatty food simulants.[7][8]

Toxicological Profile
Adipate esters are generally considered to have a lower toxicity profile compared to many

phthalate plasticizers.[9]

Property
Dibutyl Adipate

(DBA)

Dioctyl Adipate

(DOA)

Diisononyl

Adipate (DINA)

Diethylhexyl

Adipate (DEHA)

Oral LD50 (rat) 12,900 mg/kg[10] 42,600 mg/kg[11]

>500 mg/kg/day

(NOAEL, 90-day

study)[10]

25,000-45,000

mg/kg[12]

Dermal LD50

(rabbit)
20,000 mg/kg[10] 14,800 mg/kg[11]

>3,160

mg/kg[13]

Data not

available

Note: LD50 values indicate the lethal dose for 50% of the test population. Higher values

generally indicate lower acute toxicity. NOAEL (No Observed Adverse Effect Level) is also a

key indicator of long-term toxicity.
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The following are detailed methodologies for the key experiments cited in the performance

comparison of adipate esters.

Specimen Preparation for Mechanical and Migration
Testing

Compounding: The polymer resin (e.g., PVC) is dry-blended with the adipate plasticizer, heat

stabilizer, and other additives in a high-speed mixer.

Milling: The blend is then processed on a two-roll mill at a specified temperature (e.g., 160-

170°C) to form a homogenous sheet of a desired thickness.

Molding: The milled sheets are compression molded into plaques of specific dimensions

required for the various tests.

Conditioning: All test specimens are conditioned at a standard temperature and humidity

(e.g., 23 ± 2°C and 50 ± 5% relative humidity) for a specified period before testing.

Shore A Hardness (ASTM D2240)
This test measures the indentation hardness of the plasticized material.

Apparatus: A Shore A durometer is used.

Procedure: The test specimen is placed on a hard, flat surface. The durometer is held in a

vertical position, and the indenter is pressed firmly onto the specimen. The hardness reading

is taken within one second of firm contact.[14][15]

Measurements: At least five measurements are taken at different points on the specimen,

and the average value is reported.

Tensile Properties (ASTM D412)
This test determines the tensile strength and elongation at break of the plasticized material.

Apparatus: A universal testing machine (UTM) equipped with appropriate grips and an

extensometer.
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Specimen: Dumbbell-shaped specimens are die-cut from the molded sheets.[16]

Procedure: The dimensions of the narrow section of the specimen are measured. The

specimen is then mounted in the grips of the UTM. The test is initiated at a constant

crosshead speed (e.g., 500 mm/min) until the specimen fractures.[9][17]

Data Analysis: The tensile strength is calculated as the maximum load divided by the original

cross-sectional area. The elongation at break is the percentage increase in length at the

point of fracture.[18]

Volatile Loss (ASTM D1203)
This method determines the weight loss of a plastic material due to the volatilization of the

plasticizer.[11][19][20]

Apparatus: An analytical balance, a forced-convection oven, and containers with activated

carbon.

Procedure (Method A - Direct Contact): A pre-weighed specimen is placed in a container and

surrounded by activated carbon. The container is then placed in an oven at a specified

temperature (e.g., 70°C) for a set duration (e.g., 24 hours). After the test period, the

specimen is removed, cooled, and reweighed.[21]

Calculation: The volatile loss is calculated as the percentage of weight lost during the test.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for a comprehensive performance

comparison of adipate plasticizers.
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1. Material Preparation
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Experimental workflow for adipate plasticizer comparison.
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Conclusion
The selection of an adipate ester plasticizer requires a careful evaluation of trade-offs between

various performance characteristics. While Dibutyl Adipate is a viable option, its performance

profile relative to other adipates like DOA, DINA, and DEHA is not fully characterized in publicly

available, directly comparable studies. Dioctyl Adipate and Diisononyl Adipate are well-

established for their excellent low-temperature flexibility, with DINA often cited for its lower

volatility. Diethylhexyl Adipate has been extensively studied in the context of food contact

applications, with known migration potential into fatty foods.

For researchers and drug development professionals, the lower toxicity profiles of adipate

esters are a significant advantage. However, the specific performance requirements of the

application, such as the need for high permanence or extreme low-temperature flexibility, will

ultimately guide the selection process. Further head-to-head comparative studies under

standardized conditions are warranted to provide a more definitive ranking of these versatile

plasticizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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